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thienylmethyl)acetamide

CAS No.: 883526-96-3

Cat. No.: B1284383

Get Quote

Executive Summary

2-Bromo-N-(2-thienylmethyl)acetamide (CAS: 883526-96-3) represents a high-value
"electrophilic fragment” in modern drug discovery. Structurally, it combines a thiophene
pharmacophore—a classic bioisostere for phenyl rings offering unique electronic properties—
with an

-bromoacetamide warhead, a potent alkylating agent specific for cysteine residues.

This guide outlines the compound's utility in three primary research vectors:
o Covalent Inhibitor Design: Targeting cysteine proteases via irreversible modification.

e Fragment-Based Drug Discovery (FBDD): Serving as a "scout fragment” to identify
druggable cysteine pockets.

» Synthetic Scaffolding: Acting as a precursor for complex peptidomimetics.
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Part 1: Chemical Profile & Reactivity
Structural Analysis

The molecule operates on a dual-modality basis:[1][2][3][4][5]

e The Warhead (

-Bromoacetamide): A "soft" electrophile. The carbon adjacent to the bromine is susceptible to
nucleophilic attack (

) by "soft" nucleophiles, predominantly the thiolate anion (
) of cysteine residues within protein active sites.

e The Tail (Thiophene): An electron-rich aromatic ring. It serves as a lipophilic anchor, often
occupying the S1 or S2 hydrophobic pockets of proteases, providing binding affinity (

) before the covalent event (

) occurs.
Property Value Implication
Ideal for Fragment-Based Drug
Molecular Weight 234.11 g/mol Discovery (Rule of 3
compliant).
o ) Selective for Cys over Lys/Ser
Electrophilicity Moderate/High ) )
at physiological pH (7.4).
) Good membrane permeability;
LogP ~1.5 (Predicted) )
suitable for cell-based assays.
Bromide ( Excellent leaving group,
Leaving Group facilitating rapid alkylation
) kinetics.

Part 2: Primary Research Areas
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Covalent Inhibition of Cysteine Proteases

The primary biological application of 2-Bromo-N-(2-thienylmethyl)acetamide is as a covalent
inhibitor for enzymes utilizing a Cys-His catalytic dyad (e.g., Papain, Cathepsins, and viral
proteases like SARS-CoV-2

).

Mechanism of Action: The inhibitor binds to the active site (driven by the thiophene tail). The
catalytic cysteine thiolate attacks the

-carbon, displacing bromide and forming a permanent thioether bond. This irreversibly silences
the enzyme.
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Figure 1: Kinetic mechanism of cysteine protease inactivation by

-bromoacetamides. The reaction follows a two-step model: reversible binding (
) followed by irreversible alkylation (

).

Fragment-Based Drug Discovery (FBDD)

In FBDD, this compound serves as a "covalent scout." Researchers screen libraries of
electrophilic fragments against a target protein using Mass Spectrometry (Intact Protein MS).

» Hit Validation: If the protein mass increases by ~154 Da (Mass of Inhibitor - Mass of HBr), it
confirms a reactive cysteine is present and accessible.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1284383/docs?utm_src=pdf-body#technical-guide-research-frontiers-for-2-bromo-n-2-thienylmethyl-acetamide
https://www.benchchem.com/product/b1284383/docs?utm_src=pdf-body-img#technical-guide-research-frontiers-for-2-bromo-n-2-thienylmethyl-acetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284383?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Optimization: The thiophene ring can then be modified (e.g., adding substituents) to improve
non-covalent affinity before the warhead acts.

Part 3: Experimental Protocols
Synthesis of 2-Bromo-N-(2-thienylmethyl)acetamide

Note: This protocol synthesizes the compound from commercially available precursors.

Reagents:

2-Thiophenemethylamine (1.0 eq)

Bromoacetyl bromide (1.1 eq)

Triethylamine (

) (1.2 eq)

Dichloromethane (DCM) (Anhydrous)

Workflow:

Preparation: Dissolve 2-thiophenemethylamine (10 mmol) and

(22 mmol) in anhydrous DCM (50 mL) under an inert atmosphere (
). Cool to 0°C.

o Addition: Dropwise add Bromoacetyl bromide (11 mmol) dissolved in DCM (10 mL) over 30
minutes. Critical: Maintain 0°C to prevent bis-alkylation.

e Reaction: Allow to warm to room temperature and stir for 4 hours. Monitor by TLC
(Hexane:EtOAc 3:1).

o Workup: Wash organic layer with 1M HCI (2x), sat.

(2x), and Brine. Dry over
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 Purification: Recrystallize from Ethanol/Hexane or purify via silica flash chromatography.

Start: 2-Thiophenemethylamine
+ DCM + TEA

:

Cool to 0°C

:

Add Bromoacetyl Bromide
(Dropwise)

:

Stir RT, 4 hrs
(Monitor TLC)

:

Wash: HCI| -> NaHCO3 -> Brine

:

Recrystallization / Column

Final Product:

2-Bromo-N-(2-thienylmethyl)acetamide

Click to download full resolution via product page

Figure 2: Step-by-step synthetic pathway for generating high-purity 2-Bromo-N-(2-
thienylmethyl)acetamide.

Kinetic Assay for Cysteine Reactivity ()
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To validate the "warhead" potency before biological testing, use a GSH (Glutathione) alkylation
assay.

Setup: Prepare 50 uM compound in PBS (pH 7.4) with 10% DMSO.

e Initiation: Add L-Glutathione (reduced) to a final concentration of 500 uM (pseudo-first-order
conditions).

e Measurement: Monitor the depletion of the parent compound via HPLC-UV (254 nm) or LC-
MS at time points (0, 5, 10, 30, 60 min).

e Calculation: Plot

vs. time to determine

Part 4: Safety & Handling

o Hazard Class: Alkylating Agent.
e Risk: Causes severe skin burns and eye damage (H314); Toxic if swallowed (H301).[6]
» Sensitizer: Potential to cause allergic skin reactions upon repeated exposure.

e Protocol: Handle only in a fume hood. Double-glove (Nitrile).[2] Quench all glassware and
waste with 10% NaOH or sodium thiosulfate solution to destroy active alkylating species
before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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